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Compound of Interest

Compound Name: 9-PAHSA-d31

Cat. No.: B8050340 Get Quote

For researchers, scientists, and professionals in drug development utilizing 9-PAHSA-d31,

adherence to proper disposal protocols is critical for laboratory safety and environmental

compliance. This document provides a comprehensive guide to the safe handling and disposal

of 9-PAHSA-d31, ensuring operational integrity and minimizing risk.

Chemical and Physical Properties
9-PAHSA-d31 is a deuterated form of 9-PAHSA (9-palmitoyl-hydroxystearic acid), intended for

use as an internal standard in mass spectrometry-based quantification.[1] Understanding its

basic properties is the first step toward safe handling.

Property Value

CAS Number 2748208-06-0

Molecular Formula C₃₄H₃₅D₃₁O₄

Formula Weight 570.1 g/mol

Purity ≥99% deuterated forms (d₁-d₃₁)[1][2]

Supplied Form 1 mg/ml solution in methyl acetate[1]

Storage -20°C[3]

Stability ≥ 2 years
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Disposal Procedures
The primary consideration for the disposal of 9-PAHSA-d31 is the solvent in which it is

supplied: methyl acetate. Methyl acetate is a flammable liquid and must be handled

accordingly. The disposal of the chemical should always be in accordance with local, state, and

federal regulations.

Step-by-Step Disposal Workflow:

Consult the Safety Data Sheet (SDS): Before handling or disposing of the material,

thoroughly review the product-specific SDS. A downloadable version is available from the

supplier.

Segregate Waste: Do not mix 9-PAHSA-d31 waste with other waste streams. It should be

collected in a designated, properly labeled, and sealed container for flammable organic

solvent waste.

Container Labeling: The waste container must be clearly labeled with "Flammable Waste,"

"Organic Solvent Waste," and the chemical name "9-PAHSA-d31 in Methyl Acetate."

Engage Professional Disposal Services: The collected waste must be disposed of through a

licensed hazardous waste disposal company. Do not attempt to dispose of this material down

the drain or in regular trash.

Personal Protective Equipment (PPE): When handling the material and its waste, always

wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves, and a

lab coat.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 9-PAHSA-d31.
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9-PAHSA-d31 Disposal Workflow

Start: 9-PAHSA-d31 Waste Generated

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE

Segregate Waste into Designated
Flammable Organic Solvent Container

Label Container Correctly

Store Securely in Designated
Hazardous Waste Area

Arrange for Professional
Hazardous Waste Disposal

End: Disposal Complete

Click to download full resolution via product page

9-PAHSA-d31 Disposal Workflow Diagram
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Spill and Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate the immediate area of the spill. Ensure adequate

ventilation to disperse flammable vapors.

Containment: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain

the spill. Do not use combustible materials such as sawdust.

Collection: Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. Collect all cleaning materials as hazardous waste.

Reporting: Report the incident to the laboratory supervisor and the institutional safety office,

following all internal reporting procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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